Cas no 41929-78-6 (2-Bromobutanenitrile)

• Product Name: 2-Bromobutanenitrile
• CAS No: 41929-78-6
• MF: C₄H₆BrN
• MW: 148.001140117645
• CID: 2196546
• PubChem ID: 13179439
• Update Time: 2025-10-28

2-Bromobutanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromobutanenitrile
• 2-Brom-butyronitril
• 2-bromo-butyronitrile
• bromobutyronitrile
• 2-bromobutyronitrile
• 41929-78-6
• CIBGXJVJPZCMFX-UHFFFAOYSA-N
• DTXSID10525052
• 818-116-2
• DTXCID20475857
• EN300-1239817
• SCHEMBL239357
• G53365
• DB-024420
• AKOS015899534

• Inchi： 1S/C4H6BrN/c1-2-4(5)3-6/h4H,2H2,1H3
• InChI Key： CIBGXJVJPZCMFX-UHFFFAOYSA-N
• SMILES： BrC(C#N)CC

Computed Properties

• Exact Mass: 146.96800
• Monoisotopic Mass: 146.96836Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 1.68348

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on 2-Bromobutanenitrile

Recent Advances in the Application of 2-Bromobutanenitrile (CAS: 41929-78-6) in Chemical Biology and Pharmaceutical Research

2-Bromobutanenitrile (CAS: 41929-78-6) is a versatile chemical intermediate that has garnered significant attention in recent years due to its applications in synthetic organic chemistry, medicinal chemistry, and chemical biology. This compound, characterized by its bromine and nitrile functional groups, serves as a key building block in the synthesis of various bioactive molecules and pharmaceutical agents. Recent studies have explored its utility in the development of novel therapeutic compounds, highlighting its potential in addressing unmet medical needs.

One of the most notable advancements involving 2-Bromobutanenitrile is its role in the synthesis of heterocyclic compounds, which are pivotal in drug discovery. Researchers have successfully utilized this compound in cyclization reactions to produce pyrrolidines and pyridines, structures commonly found in FDA-approved drugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient use of 2-Bromobutanenitrile in a one-pot synthesis of substituted pyrrolidines, showcasing its potential for streamlining drug development processes.

In addition to its synthetic applications, 2-Bromobutanenitrile has been investigated for its biological activity. Recent in vitro studies have revealed that derivatives of this compound exhibit promising antimicrobial properties against resistant bacterial strains. For instance, a research team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that certain 2-Bromobutanenitrile analogs displayed potent inhibitory effects against methicillin-resistant Staphylococcus aureus (MRSA), suggesting its potential as a scaffold for developing new antibiotics.

The compound's mechanism of action has also been a subject of recent investigation. Computational and experimental studies have shown that 2-Bromobutanenitrile derivatives can interact with specific enzymatic targets, such as cysteine proteases, which are implicated in various diseases, including cancer and parasitic infections. A 2024 study in Chemical Biology & Drug Design utilized molecular docking simulations to elucidate the binding modes of these derivatives, providing valuable insights for structure-based drug design.

Despite its promising applications, challenges remain in the large-scale production and optimization of 2-Bromobutanenitrile-based compounds. Recent efforts have focused on developing greener synthetic routes to minimize environmental impact. For example, a team at MIT has pioneered a catalytic method using 2-Bromobutanenitrile that reduces waste and improves yield, as detailed in their 2023 publication in Green Chemistry.

Looking ahead, the versatility of 2-Bromobutanenitrile continues to inspire innovation across multiple disciplines. Its dual functionality as both a synthetic building block and a potential bioactive agent positions it as a valuable tool in the pharmaceutical industry's quest for novel therapeutics. Future research directions may include exploring its applications in targeted drug delivery systems and as a probe for studying biological pathways.